![molecular formula C22H24N2O2 B3922253 2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide](/img/structure/B3922253.png)
2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide
Overview
Description
2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide, also known as IBOPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBOPA is a derivative of acrylamide and is a white or off-white powder that is soluble in organic solvents. In
Mechanism of Action
The mechanism of action of 2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide is not fully understood, but it is believed to act as an inhibitor of protein kinases. Protein kinases are enzymes that play a critical role in cell signaling and regulation, and their dysregulation has been implicated in various diseases, including cancer and neurological disorders. By inhibiting protein kinases, this compound may be able to modulate cellular signaling pathways and exert therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to inhibit the aggregation of beta-amyloid peptides, which are implicated in the development of Alzheimer's disease. In vivo studies have shown that this compound can cross the blood-brain barrier and accumulate in the brain, suggesting its potential as a therapeutic agent for neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound. This compound is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, this compound has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide. One area of interest is the development of this compound-based fluorescent probes for imaging applications. Another area of interest is the investigation of this compound's potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential as an inhibitor of protein kinases.
Scientific Research Applications
2-cyano-3-(4-isobutoxyphenyl)-N-(1-phenylethyl)acrylamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. This compound has also been studied for its potential use as a fluorescent probe for imaging applications.
properties
IUPAC Name |
(E)-2-cyano-3-[4-(2-methylpropoxy)phenyl]-N-(1-phenylethyl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c1-16(2)15-26-21-11-9-18(10-12-21)13-20(14-23)22(25)24-17(3)19-7-5-4-6-8-19/h4-13,16-17H,15H2,1-3H3,(H,24,25)/b20-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCBYEMDBUKKYKQ-DEDYPNTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C=C(C#N)C(=O)NC(C)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC(C)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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